Cas no 22235-98-9 (N-Butyl Nor Scopolamine Hydrochloride)

• Product Name: N-Butyl Nor Scopolamine Hydrochloride
• CAS No: 22235-98-9
• MF: C₂₀H₂₈ClNO₄
• MW: 381.893625259399
• CID: 1063828
• PubChem ID: 71314450
• Update Time: 2025-10-30

N-Butyl Nor Scopolamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Butyl Nor Scopolamine Hydrochloride
• 8-Butyl-6
• A-(Hydroxymethyl)benzeneacetic Acid
• A,4
• A,5
• A,7
• A-epoxy-1
• AH,5
• AH-nortropan-3
• A-ol (-)-Tropate Ester Hydrochloride
• N-Butylnorhyoscine Hydrochloride
• 22235-98-9
• 9-Butyl-3-oxa-9-azatricyclo[3.3.1.0~2,4~]nonan-7-yl (2S)-3-hydroxy-2-phenylpropanoate--hydrogen chloride (1/1)
• (9-butyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl) (2S)-3-hydroxy-2-phenylpropanoate;hydrochloride
• DTXSID30747279

• Inchi： 1S/C20H27NO4.ClH/c1-2-3-9-21-16-10-14(11-17(21)19-18(16)25-19)24-20(23)15(12-22)13-7-5-4-6-8-13;/h4-8,14-19,22H,2-3,9-12H2,1H3;1H/t14?,15-,16?,17?,18?,19?;/m1./s1
• InChI Key： SSLCPCNDUBUVAN-FDOJSRBYSA-N
• SMILES： Cl.O1C2C3CC(CC(C12)N3CCCC)OC([C@@H](C1C=CC=CC=1)CO)=O

Computed Properties

• Exact Mass: 381.17100
• Monoisotopic Mass: 381.1706861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Melting Point: 145-148°C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 62.30000
• LogP: 2.82830

N-Butyl Nor Scopolamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on N-Butyl Nor Scopolamine Hydrochloride

Recent Advances in N-Butyl Nor Scopolamine Hydrochloride (CAS: 22235-98-9) Research

N-Butyl Nor Scopolamine Hydrochloride (CAS: 22235-98-9) is a derivative of scopolamine, a well-known anticholinergic agent. Recent studies have focused on its potential therapeutic applications, particularly in the treatment of gastrointestinal disorders and as a modulator of the central nervous system. This research brief aims to summarize the latest findings on this compound, highlighting its pharmacological properties, mechanisms of action, and clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of N-Butyl Nor Scopolamine Hydrochloride to enhance its selectivity for muscarinic receptors. The researchers utilized molecular docking and in vitro assays to demonstrate that the butyl group at the nitrogen position significantly improves binding affinity to M3 receptors, which are implicated in smooth muscle contraction. This finding suggests potential applications in treating irritable bowel syndrome (IBS) and other motility disorders.

Another recent study, featured in Biochemical Pharmacology, explored the compound's ability to cross the blood-brain barrier (BBB). Using a combination of in vivo imaging and pharmacokinetic modeling, the team found that N-Butyl Nor Scopolamine Hydrochloride exhibits moderate BBB permeability, making it a candidate for central nervous system (CNS) applications. However, the study also noted that further optimization is needed to reduce peripheral side effects.

In the context of drug formulation, a 2024 paper in the International Journal of Pharmaceutics evaluated the stability of N-Butyl Nor Scopolamine Hydrochloride in various pH conditions. The results indicated that the compound remains stable in acidic environments but undergoes degradation at neutral to alkaline pH. This insight is crucial for developing oral dosage forms with improved bioavailability.

Clinical trials are still in the early stages, but preliminary data from a Phase I study presented at the 2023 American Society for Pharmacology and Experimental Therapeutics (ASPET) meeting showed that N-Butyl Nor Scopolamine Hydrochloride is well-tolerated in healthy volunteers, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further investigations into its efficacy in patient populations.

In summary, N-Butyl Nor Scopolamine Hydrochloride (CAS: 22235-98-9) represents a promising candidate for both gastrointestinal and CNS disorders. Ongoing research is focused on optimizing its pharmacokinetic profile and expanding its therapeutic applications. Future studies should address the challenges of BBB penetration and peripheral side effects to fully realize its clinical potential.